Cas no 13576-96-0 (3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-,hydrochloride)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-,hydrochloride
• CAS No: 13576-96-0
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 96695
• PubChem ID: 83592
• Update Time: 2025-04-18

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-4-[(1-methylethyl)amino]-2-phenyl-,hydrochloride
• 1,2-dihydro-4-[(isopropyl)amino]-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one hydrochloride
• 1,2-Dihydro-4-((isopropyl)amino)-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one hydrochloride
• 1,5-dimethyl-2-phenyl-4-(propan-2-ylamino)-1,2-dihydro-3H-pyrazol-3-one hydrochloride (1:1)
• AKOS015913905
• NCGC00095073-01
• Isopropylaminoantipyrine hydrochloride
• EINECS 242-222-2
• 1,5-Dimethyl-2-phenyl-4-[(propan-2-yl)amino]-1,2-dihydro-3H-pyrazol-3-one--hydrogen chloride (1/1)
• ramiphenazone
• Isopyrine Hydrochloride
• CHEMBL1567296
• DTXSID40929145
• HMS1922I16
• NSC758621
• FT-0674315
• Pharmakon1600-01503822
• J-011743
• SMR001233311
• AS-13536
• MLS002153974
• SR-01000838870-2
• Ramifenazone Hydrochloride
• 13576-96-0
• 4-(Isopropylamino)phenazone Hydrochloride
• NS00086734
• SR-01000838870-3
• 1,2-Dihydro-4-(isopropylamino)-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one monohydrochloride
• HMS1570A06
• RAMIFENAZONE HYDROCHLORIDE [WHO-DD]
• Isopyrinhydrochloride
• 4-(isopropylamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one hydrochloride
• NS00085230
• 1,5-dimethyl-2-phenyl-4-(propan-2-ylamino)pyrazol-3-one;hydrochloride
• 1,5-dimethyl-2-phenyl-4-[(propan-2-yl)amino]-2,3-dihydro-1H-pyrazol-3-one hydrochloride
• Ramifenazon
• NCGC00095073-02
• Prestwick_1002
• 18342-39-7
• 182MZB7ZV8
• SPECTRUM1503822
• Isopyrin hydrochloride
• Q27251968
• Ramifenazone Hydrochloride Salt
• Isopropylaminophenazone Hydrochloride
• UNII-182MZB7ZV8
• 3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-1,5-DIMETHYL-4-((1-METHYLETHYL)AMINO)-2-PHENYL-, HYDROCHLORIDE (1:1)
• CCG-39370
• SR-01000838870
• EINECS 237-010-1

• Inchi： 1S/C14H19N3O.ClH/c1-10(2)15-13-11(3)16(4)17(14(13)18)12-8-6-5-7-9-12;/h5-10,15H,1-4H3;1H
• InChI Key： WJPVTNJDDFIBKU-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 281.12900
• Monoisotopic Mass: 281.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 38.96000
• LogP: 3.17970